Cas no 1251387-41-3 (3-(4-methanesulfonylphenyl)butan-1-amine)

• Product Name: 3-(4-methanesulfonylphenyl)butan-1-amine
• CAS No: 1251387-41-3
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• MDL: MFCD16083202
• CID: 5231780
• PubChem ID: 61700228
• Update Time: 2025-07-22

3-(4-methanesulfonylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methanesulfonylphenyl)butan-1-amine
• 3-(4-(Methylsulfonyl)phenyl)butan-1-amine
• Benzenepropanamine, γ-methyl-4-(methylsulfonyl)-

• MDL： MFCD16083202
• Inchi： 1S/C11H17NO2S/c1-9(7-8-12)10-3-5-11(6-4-10)15(2,13)14/h3-6,9H,7-8,12H2,1-2H3
• InChI Key： JVNXHLMXBRJDLL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C)CCN)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5

Additional information on 3-(4-methanesulfonylphenyl)butan-1-amine

Professional Introduction to 3-(4-Methanesulfonylphenyl)butan-1-amine (CAS No. 1251387-41-3)

3-(4-Methanesulfonylphenyl)butan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1251387-41-3, features a unique structural motif that combines a butan-1-amine moiety with a 4-methanesulfonylphenyl group. Such structural features make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-(4-methanesulfonylphenyl)butan-1-amine consists of an amine-substituted butyl chain attached to a phenyl ring that is further functionalized with a methanesulfonyl group. This particular arrangement imparts distinct chemical properties, including solubility characteristics and reactivity patterns, which are critical for its potential use in synthetic chemistry and drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate both amine and sulfonyl groups. These functionalities are frequently found in bioactive molecules and have been shown to contribute to favorable interactions with biological targets. The presence of the 4-methanesulfonylphenyl group, in particular, suggests that this compound may exhibit properties such as enhanced binding affinity or improved metabolic stability, which are highly desirable in drug development.

Current research in the field of medicinal chemistry has highlighted the importance of structural diversity in the search for new therapeutic entities. Compounds like 3-(4-methanesulfonylphenyl)butan-1-amine serve as valuable building blocks for the synthesis of more complex molecules. By modifying or appending additional functional groups, chemists can tailor the properties of these compounds to meet specific pharmacological requirements.

One of the most compelling aspects of studying CAS No. 1251387-41-3 is its potential role in addressing unmet medical needs. For instance, researchers have been investigating its suitability as a precursor for developing drugs targeting neurological disorders. The amine group can be readily modified to introduce neuroactive properties, while the methanesulfonylphenyl moiety may contribute to blood-brain barrier penetration, a crucial factor for central nervous system therapies.

The synthesis of 3-(4-methanesulfonylphenyl)butan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also showcase the cutting-edge techniques used in modern pharmaceutical research.

Evaluation of the pharmacokinetic profile is another critical step in assessing the viability of CAS No. 1251387-41-3 as a drug candidate. Studies have begun to explore its absorption, distribution, metabolism, and excretion (ADME) properties using both computational modeling and experimental approaches. Such investigations provide insights into how the compound behaves within biological systems and guide further optimization efforts.

In conclusion, 3-(4-methanesulfonylphenyl)butan-1-amine represents an intriguing compound with significant potential in pharmaceutical applications. Its unique structural features and favorable chemical properties make it a valuable asset for researchers striving to develop innovative treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.